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Compound of Interest

Compound Name: ZK-158252

L Get Quote

Cat. No.: B1684394

For researchers, scientists, and drug development professionals handling the BLT1 receptor
selective antagonist ZK-158252, ensuring proper disposal and adherence to safety protocols is
paramount. While a specific Safety Data Sheet (SDS) for ZK-158252 is not readily available, by
examining its chemical structure and data from structurally similar leukotriene receptor
antagonists, a comprehensive safety and disposal plan can be formulated.

Chemical and Physical Properties of ZK-158252

A clear understanding of the compound's properties is the first step in safe handling.

Property Value

(5E)-5-[2-[(1E,3E)-5-hydroxy-5-[1-(3-

IUPAC Name phenylprop-2-ynyl)cyclobutyl]penta-1,3-
dienyl]cyclohexylidene]pentanoic acid

CAS Number 245742-21-6

Molecular Formula C29H3603

Molecular Weight 432.6 g/mol

Appearance Not specified (likely a solid)
Solubility Not specified
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Hazard Assessment and Personal Protective Equipment
(PPE)

Given the lack of specific toxicity data for ZK-158252, it is prudent to handle it as a potentially
hazardous substance. Safety data sheets for analogous compounds such as montelukast,
zafirlukast, and pranlukast indicate potential risks including skin and eye irritation, and possible
reproductive toxicity[1]. Therefore, the following PPE is mandatory when handling ZK-158252:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

» Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
a NIOSH-approved respirator is recommended.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of ZK-158252 is through a licensed
hazardous waste disposal company, which will typically involve incineration[2]. The following
steps outline the general procedure for preparing the compound for disposal.

1. Waste ldentification and Segregation:

o ZK-158252 waste should be classified as "non-halogenated organic waste."
e It must be segregated from other waste streams, particularly aqueous, halogenated, and
reactive wastes.

2. Containerization:

o Use a designated, properly labeled, and sealable waste container. The container should be
made of a material compatible with organic compounds (e.g., high-density polyethylene or
glass).

e The label should clearly state "Hazardous Waste," the full chemical name "ZK-158252," and
the associated hazards (e.g., "lrritant,” "Handle with Care").
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3. Small-Scale Decontamination (for glassware and surfaces):

e For cleaning glassware or decontaminating work surfaces that have come into contact with
ZK-158252, rinse with a suitable organic solvent such as ethanol or acetone.

e The resulting solvent rinse should be collected and disposed of as hazardous waste along
with the primary ZK-158252 waste.

 After the initial solvent rinse, glassware can typically be washed with soap and water.

4. Disposal of Contaminated Materials:

o Any disposable items that have been in contact with ZK-158252, such as gloves, weighing
paper, and pipette tips, should be placed in a sealed bag and disposed of as solid hazardous
waste.

Experimental Workflow for Disposal

The logical flow for the proper disposal of ZK-158252 is depicted in the following diagram.
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Caption: Workflow for the safe disposal of ZK-158252.
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Disclaimer: This guidance is based on general laboratory safety principles and data from
similar compounds. Always consult your institution's specific safety and waste disposal
protocols and the relevant local, state, and federal regulations. In the absence of a specific
SDS, a conservative approach that treats the substance as hazardous is the most responsible
course of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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